Cas no 1516679-63-2 (1-(Bromomethyl)-1-(pentan-3-YL)cyclopropane)

• Product Name: 1-(Bromomethyl)-1-(pentan-3-YL)cyclopropane
• CAS No: 1516679-63-2
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 5282860
• Update Time: 2025-07-19

1-(Bromomethyl)-1-(pentan-3-YL)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(BROMOMETHYL)-1-(PENTAN-3-YL)CYCLOPROPANE
• Cyclopropane, 1-(bromomethyl)-1-(1-ethylpropyl)-
• 1-(Bromomethyl)-1-(pentan-3-YL)cyclopropane

• Inchi： 1S/C9H17Br/c1-3-8(4-2)9(7-10)5-6-9/h8H,3-7H2,1-2H3
• InChI Key： NBYUOPAHDXRZNV-UHFFFAOYSA-N
• SMILES： BrCC1(C(CC)CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 101
• XLogP3: 4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 1-(Bromomethyl)-1-(pentan-3-YL)cyclopropane

Introduction to 1-(Bromomethyl)-1-(pentan-3-yl)cyclopropane (CAS No. 1516679-63-2)

1-(Bromomethyl)-1-(pentan-3-yl)cyclopropane (CAS No. 1516679-63-2) is a highly versatile and intriguing compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its unique structural features, combining a cyclopropane ring with a pentan-3-yl substituent and a bromomethyl group, make it a valuable intermediate in the development of novel chemical entities. This compound has found applications in various synthetic pathways, particularly in the construction of complex molecular architectures that are relevant to drug discovery and material science.

The bromomethyl functional group attached to the cyclopropane ring provides a reactive site for further functionalization, enabling the introduction of diverse substituents through nucleophilic substitution reactions. This reactivity is particularly useful in medicinal chemistry, where such intermediates are often employed to build pharmacophores with specific biological activities. The pentan-3-yl moiety, on the other hand, contributes to the compound's solubility and stability, making it more amenable to handling in synthetic protocols.

In recent years, the use of cyclopropane derivatives in pharmaceuticals has been extensively explored due to their unique electronic and steric properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the bioactivity of attached molecules. For instance, studies have shown that cyclopropane-containing compounds can exhibit improved metabolic stability and better membrane permeability compared to their non-cyclopropane counterparts. This has led to increased interest in developing methodologies for the efficient synthesis of such derivatives.

The synthetic utility of 1-(Bromomethyl)-1-(pentan-3-yl)cyclopropane has been demonstrated in several recent publications. One notable application is its use as a building block in the synthesis of bioactive molecules targeting neurological disorders. Researchers have leveraged its reactivity to introduce complex side chains that mimic natural products with known therapeutic effects. Additionally, its incorporation into heterocyclic frameworks has shown promise in the development of novel antimicrobial agents.

Advances in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have revealed insights into how the bromomethyl group interacts with biological targets, providing a rational basis for designing more effective drug candidates. These computational approaches have complemented experimental efforts, enabling researchers to predict and optimize synthetic routes with greater precision.

The pharmaceutical industry has been particularly keen on exploring cyclopropane derivatives due to their potential as lead compounds for new therapies. Several clinical trials have been initiated to evaluate the efficacy of drugs incorporating cyclopropane moieties, with preliminary results indicating promising biological activity. The structural diversity offered by compounds like 1-(Bromomethyl)-1-(pentan-3-yl)cyclopropane continues to drive innovation in drug discovery pipelines.

Beyond pharmaceutical applications, this compound has shown potential in material science. Its unique structural motifs have been investigated for use in polymer chemistry and supramolecular assemblies. The ability to precisely control molecular architecture using such intermediates opens up new possibilities for designing materials with tailored properties, such as enhanced mechanical strength or specific optical characteristics.

The future prospects for 1-(Bromomethyl)-1-(pentan-3-yl)cyclopropane are promising, given its broad utility across multiple disciplines. Ongoing research is focused on expanding its synthetic applications and exploring new ways to harness its reactivity for drug development and material innovation. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific and technological frontiers.